Cas no 1520300-54-2 (1-chloro-4-(3-chloropropyl)-2-methylbenzene)

• Product Name: 1-chloro-4-(3-chloropropyl)-2-methylbenzene
• CAS No: 1520300-54-2
• MF: C₁₀H₁₂Cl₂
• MW: 203.108281135559
• CID: 5008053
• PubChem ID: 83798651
• Update Time: 2025-06-12

1-chloro-4-(3-chloropropyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(3-chloropropyl)toluene
• 1-chloro-4-(3-chloropropyl)-2-methylbenzene

• Inchi： 1S/C10H12Cl2/c1-8-7-9(3-2-6-11)4-5-10(8)12/h4-5,7H,2-3,6H2,1H3
• InChI Key： GVGKJHCMJSJXIV-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(=C(C)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Additional information on 1-chloro-4-(3-chloropropyl)-2-methylbenzene

Professional Introduction to 1-chloro-4-(3-chloropropyl)-2-methylbenzene (CAS No. 1520300-54-2)

1-chloro-4-(3-chloropropyl)-2-methylbenzene, identified by its CAS number 1520300-54-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of chlorinated aromatic hydrocarbons, characterized by its benzene core substituted with chloro and alkyl groups. The unique structural arrangement of these substituents imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further derivatization in drug discovery.

The molecular structure of 1-chloro-4-(3-chloropropyl)-2-methylbenzene consists of a benzene ring substituted at the 1-position with a chlorine atom, at the 4-position with a 3-chloropropyl group, and at the 2-position with a methyl group. This configuration creates multiple reactive sites, allowing for diverse chemical transformations. The presence of both chloro and alkyl groups enhances its reactivity, making it a versatile building block for synthesizing more complex molecules. In recent years, such chlorinated aromatic compounds have been extensively studied for their applications in medicinal chemistry due to their ability to interact with biological targets.

One of the most compelling aspects of 1-chloro-4-(3-chloropropyl)-2-methylbenzene is its potential as a precursor in the synthesis of pharmacologically active agents. The chloro substituents can participate in nucleophilic aromatic substitution reactions, while the alkyl chain provides opportunities for further functionalization. These features have made this compound an attractive scaffold for designing novel therapeutic compounds. For instance, researchers have explored its utility in developing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The ability to modify the structure at multiple positions allows chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting derivatives.

Recent advancements in computational chemistry have further enhanced the understanding of 1-chloro-4-(3-chloropropyl)-2-methylbenzene's reactivity. Molecular modeling studies have revealed that the compound exhibits favorable interactions with biological targets, suggesting its potential as an active pharmaceutical ingredient (API). These simulations have guided experimental efforts, enabling more efficient synthesis routes and improving yield optimization. The integration of machine learning algorithms has also enabled rapid screening of derivatives, identifying promising candidates for further development.

In addition to its pharmaceutical applications, 1-chloro-4-(3-chloropropyl)-2-methylbenzene has shown promise in agrochemical research. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. The chloro groups can be leveraged to create compounds that disrupt essential biological pathways in pests, while the alkyl chain can enhance lipophilicity, improving absorption and translocation within plant tissues. This dual functionality has been exploited in designing next-generation crop protection agents that are more effective and environmentally sustainable.

The synthesis of 1-chloro-4-(3-chloropropyl)-2-methylbenzene typically involves multi-step organic reactions, starting from commercially available aromatic precursors. Common synthetic routes include chlorination followed by alkylation or vice versa, depending on the desired regioselectivity. Advanced catalytic methods have been developed to improve reaction efficiency and minimize byproduct formation. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the 3-chloropropyl group with high precision. These innovations have not only streamlined the synthesis process but also reduced costs, making large-scale production more feasible.

The safety profile of 1-chloro-4-(3-chloropropyl)-2-methylbenzene is another critical consideration in its application. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE), such as gloves and lab coats, should be used when handling this compound to prevent skin contact or inhalation of dust particles. Storage conditions should also be carefully controlled to prevent degradation or unintended reactions.

Future research directions for 1-chloro-4-(3-chloropropyl)-2-methylbenzene include exploring its role in developing targeted therapies for neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with specific receptors involved in neurodegenerative diseases like Alzheimer's and Parkinson's. By leveraging its structural versatility, scientists aim to design molecules that can cross the blood-brain barrier and exert therapeutic effects with minimal side effects.

The growing interest in green chemistry has also influenced the synthesis of 1-chloro-4-(3-chloropropyl)-2-methylbenzene. Researchers are increasingly adopting solvent-free reactions and biocatalytic methods to reduce environmental impact. These sustainable approaches not only align with regulatory requirements but also enhance cost-effectiveness by minimizing waste generation and energy consumption.

In conclusion,1-chloro-4-(3-chloropropyl)-2-methylbenzene (CAS No. 1520300-54-2) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for drug discovery and crop protection agents. With ongoing advancements in synthetic methodologies and computational chemistry, this compound is poised to play an increasingly important role in addressing global health challenges while adhering to sustainable practices.